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Compound of Interest

Compound Name:
5-Bromo-3-iodo-2-

propoxybenzaldehyde

CAS No.: 832674-32-5

Cat. No.: B2976176

Get Quote

Executive Summary & Strategic Value
5-Bromo-3-iodo-2-propoxybenzaldehyde (CAS 832674-32-5) is a high-fidelity "trifunctional"

scaffold designed for the modular synthesis of complex pharmacophores. Unlike mono-

halogenated building blocks, this compound offers three distinct reactive handles—an

aldehyde, an aryl iodide, and an aryl bromide—arranged around a solubilizing propoxy core.

Key Application Areas:

Sequential Cross-Coupling: Exploiting the bond dissociation energy difference between C–I

(≈65 kcal/mol) and C–Br (≈81 kcal/mol) for orthogonal functionalization.

Heterocycle Synthesis: Precursor for 7-substituted benzofurans, isoquinolines, and

indazoles.
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Library Generation: Late-stage diversification of drug candidates via the robust C5-bromo

handle.

Reactivity Profile & Mechanistic Logic
The power of this building block lies in its Reactivity Hierarchy. Successful utilization requires

strict adherence to the order of operations to prevent "scrambling" of substituents.

The Reactivity Hierarchy[1]
C3-Iodo Position: Most reactive. Undergoes oxidative addition with Pd(0) at room

temperature.

C1-Formyl Group: Electrophilic. Ready for condensation (Schiff base, Knoevenagel) or

reduction.

C5-Bromo Position: Least reactive. Requires elevated temperatures or specialized ligands

(e.g., Buchwald precatalysts) to engage.

5-Bromo-3-iodo-2-propoxybenzaldehyde

C3-Iodo
(Primary Coupling Site)

Boronic Acids/Alkynes
(Pd, RT)

C1-Formyl
(Condensation/Cyclization) Amines/Nucleophiles

C5-Bromo
(Late-Stage Diversification)

Complex Partners
(Pd, >80°C)

Click to download full resolution via product page

Figure 1: Orthogonal reactivity map illustrating the sequential functionalization logic.

Application Protocols
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Protocol A: Chemoselective Suzuki-Miyaura Coupling
(C3-Selective)
Objective: Introduce an aryl group at the C3 position without disturbing the C5-bromide or the

aldehyde. Mechanism: Kinetic control is achieved by using a mild base and room temperature

conditions, exploiting the faster oxidative addition of the C–I bond.

Reagents:

Substrate: 5-Bromo-3-iodo-2-propoxybenzaldehyde (1.0 equiv)

Boronic Acid: Arylboronic acid (1.1 equiv)

Catalyst: Pd(PPh₃)₄ (3-5 mol%)

Base: Na₂CO₃ (2.0 equiv, 2M aqueous)

Solvent: DME (Dimethoxyethane)

Step-by-Step Procedure:

Degassing: Charge a reaction vial with the substrate, boronic acid, and Pd(PPh₃)₄. Seal and

purge with Argon for 5 minutes.

Solvation: Add degassed DME (0.1 M concentration relative to substrate) via syringe.

Activation: Add the Na₂CO₃ solution.

Reaction: Stir vigorously at 25°C (Room Temperature) for 4–6 hours.

Critical Checkpoint: Monitor by TLC or LCMS. The starting material (Rt ~ X min) should

convert to the mono-coupled product. If C5-coupling is observed (rare at RT), lower

temperature to 0°C.

Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

Purification: Flash chromatography (Hexanes/EtOAc).
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Expected Outcome: >85% yield of 5-bromo-3-aryl-2-propoxybenzaldehyde.[1]

Protocol B: Synthesis of 7-Substituted Benzofurans
Objective: Construct a benzofuran core by leveraging the C3-iodine and the C2-propoxy group

(via dealkylation-cyclization). Context: This protocol is ideal for creating lipophilic cores for

kinase inhibitors.

Workflow:

Sonogashira Coupling: Install a terminal alkyne at C3.

Deprotection/Cyclization: Cleave the propyl ether; the resulting phenol attacks the alkyne to

close the ring.

Start:
5-Bromo-3-iodo-2-propoxybenzaldehyde

Step 1: Sonogashira Coupling
(Terminal Alkyne, PdCl2(PPh3)2, CuI, TEA)

Intermediate:
3-Alkynyl-2-propoxybenzaldehyde

Step 2: Cascade Cyclization
(I2 in MeOH or BCl3 deprotection)

Product:
5-Bromo-7-substituted-benzofuran

Click to download full resolution via product page

Figure 2: Cascade synthesis workflow for accessing benzofuran scaffolds.
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Detailed Procedure (Step 2 - Cyclization):

Note: Standard Sonogashira (Step 1) is performed at RT similar to Protocol A.

Dissolve the 3-alkynyl-2-propoxybenzaldehyde intermediate in anhydrous CH₂Cl₂ at -78°C.

Add BCl₃ (1M in CH₂Cl₂, 3.0 equiv) dropwise.

Allow to warm to RT and stir for 12 hours. The Lewis acid cleaves the propyl ether and

catalyzes the intramolecular hydroalkoxylation of the alkyne.

Quench: Carefully add saturated NaHCO₃ solution.

Validation: ¹H NMR will show the disappearance of the propyl signals (triplet ~1.0 ppm,

multiplet ~1.8 ppm, triplet ~4.0 ppm) and the appearance of the benzofuran C2/C3 protons.

Protocol C: Isoquinoline Assembly (The Larock-Type
Approach)
Objective: Use the aldehyde and iodide to form an isoquinoline ring. Mechanism: Condensation

of the aldehyde with a primary amine forms an imine, which then undergoes Pd-catalyzed

annulation with an internal alkyne.

Table 1: Reaction Optimization Matrix

Parameter Standard Condition
Optimization for Steric
Bulk

Amine tert-Butylamine (1.2 eq) Aniline derivatives (1.5 eq)

Alkyne Diphenylacetylene Internal Alkynes

Catalyst Pd(OAc)₂ (5 mol%) Pd(dba)₂ (5 mol%)

Ligand PPh₃ dppf (ferrocene ligand)

Base Na₂CO₃ Cs₂CO₃ (Cesium effect)

Temp 100°C 110°C
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Procedure:

Imine Formation: Combine 5-Bromo-3-iodo-2-propoxybenzaldehyde (1.0 eq) with the

amine (1.2 eq) and MgSO₄ (drying agent) in Toluene. Stir at RT for 2h. Filter off MgSO₄.

Annulation: To the imine solution, add the internal alkyne (1.5 eq), Pd(OAc)₂ (5 mol%), PPh₃

(10 mol%), and Na₂CO₃ (2.0 eq).

Heating: Heat the sealed tube to 100°C for 12–16 hours.

Result: This yields a 5-bromo-8-propoxy-isoquinoline derivative. The bromine remains intact

for further library expansion.

Analytical Data & Quality Control
To ensure the integrity of the building block before use, verify the following:

¹H NMR (400 MHz, CDCl₃):

Aldehyde (-CHO): Singlet at ~10.2 ppm.

Aromatic Protons: Two doublets (meta-coupling, J ~2.0 Hz) at ~7.8–8.2 ppm.

Propoxy Group: Triplet (~4.1 ppm, O-CH₂), Multiplet (~1.9 ppm), Triplet (~1.1 ppm).

Purity Check: Ensure <2% de-brominated impurity (by LCMS), as this will complicate

downstream stoichiometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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